Cas no 160388-21-6 (N1-(Phenylmethoxy)-1,5-pentanediamine)
N1-(Phenylmethoxy)-1,5-pentanediamine Chemical and Physical Properties
Names and Identifiers
-
- N-(Phenylmethoxy)-1,5-pentanediamine
- Deferoxamine mesylate Int.3
- N1-(phenylmethoxy)-1,5-Pentanediamine
- N'-phenylmethoxypentane-1,5-diamine
- AKOS025402255
- DTXSID40455813
- (5-AMINOPENTYL)(BENZYLOXY)AMINE
- 160388-21-6
- 5-((Benzyloxy)amino)pentan-1-amine
- starbld0040452
- SCHEMBL8863637
- AC-6935
- N1-(Phenylmethoxy)-1,5-pentanediamine
-
- Inchi: 1S/C12H20N2O/c13-9-5-2-6-10-14-15-11-12-7-3-1-4-8-12/h1,3-4,7-8,14H,2,5-6,9-11,13H2
- InChI Key: WLGYQCPSHWDABN-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)NCCCCCN
Computed Properties
- Exact Mass: 208.1577
- Monoisotopic Mass: 208.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 47.3Ų
Experimental Properties
- Density: 1.005
- Boiling Point: 323.982°C at 760 mmHg
- Flash Point: 149.739°C
- Refractive Index: 1.522
- PSA: 47.28
N1-(Phenylmethoxy)-1,5-pentanediamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P335515-5mg |
N1-(Phenylmethoxy)-1,5-pentanediamine |
160388-21-6 | 5mg |
$ 75.00 | 2023-09-06 | ||
| TRC | P335515-10mg |
N1-(Phenylmethoxy)-1,5-pentanediamine |
160388-21-6 | 10mg |
$ 121.00 | 2023-09-06 | ||
| TRC | P335515-25mg |
N1-(Phenylmethoxy)-1,5-pentanediamine |
160388-21-6 | 25mg |
$ 265.00 | 2023-09-06 | ||
| TRC | P335515-50mg |
N1-(Phenylmethoxy)-1,5-pentanediamine |
160388-21-6 | 50mg |
$500.00 | 2023-05-17 | ||
| TRC | P335515-100mg |
N1-(Phenylmethoxy)-1,5-pentanediamine |
160388-21-6 | 100mg |
$976.00 | 2023-05-17 | ||
| TRC | P335515-250mg |
N1-(Phenylmethoxy)-1,5-pentanediamine |
160388-21-6 | 250mg |
$2153.00 | 2023-05-17 |
N1-(Phenylmethoxy)-1,5-pentanediamine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on N1-(Phenylmethoxy)-1,5-pentanediamine
Recent Advances in the Study of N1-(Phenylmethoxy)-1,5-pentanediamine (CAS: 160388-21-6)
N1-(Phenylmethoxy)-1,5-pentanediamine (CAS: 160388-21-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The presence of both a phenylmethoxy group and a pentanediamine backbone makes it a versatile intermediate for the synthesis of more complex molecules with potential therapeutic effects.
Recent research has focused on the synthesis and characterization of N1-(Phenylmethoxy)-1,5-pentanediamine, aiming to optimize its production process and explore its reactivity. Studies have demonstrated that this compound can serve as a precursor for the development of novel bioactive molecules, including enzyme inhibitors and receptor modulators. The compound's ability to form stable complexes with various biological targets has been a key area of investigation, highlighting its potential in targeted drug delivery systems.
In addition to its synthetic utility, N1-(Phenylmethoxy)-1,5-pentanediamine has been evaluated for its pharmacological properties. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising activity against certain disease models, including cancer and infectious diseases. Researchers have also explored its role in enhancing the bioavailability of other therapeutic agents, leveraging its chemical properties to improve drug formulations.
The latest advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the precise characterization of N1-(Phenylmethoxy)-1,5-pentanediamine and its derivatives. These techniques have enabled researchers to monitor the compound's stability, purity, and interactions with biological systems, providing valuable insights for further development.
Future research directions for N1-(Phenylmethoxy)-1,5-pentanediamine include the exploration of its mechanism of action at the molecular level and the development of more efficient synthetic routes. Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive innovation in this area, potentially leading to the discovery of new therapeutic applications. The compound's versatility and promising preliminary results underscore its importance in ongoing and future studies within the chemical biology and pharmaceutical fields.
160388-21-6 (N1-(Phenylmethoxy)-1,5-pentanediamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)